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Compound of Interest

Compound Name: CCG 203769

Cat. No.: B15607844 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

This document provides procedural guidance for the proper disposal of CCG 203769, a

selective inhibitor of Regulator of G protein Signaling (RGS) proteins. The following information

is intended to ensure the safety of laboratory personnel and compliance with standard

laboratory waste management practices.

Compound Classification
Based on available information, CCG 203769 is not classified as a hazardous substance

according to Regulation (EC) No. 1907/2006 (REACH). Consequently, a formal Safety Data

Sheet (SDS) with specific disposal instructions is not required. In the absence of specific

mandates, the disposal of CCG 203769 should adhere to general laboratory best practices for

non-hazardous chemical waste.

General Handling and Storage
Before disposal, it is crucial to handle and store CCG 203769 appropriately to maintain its

integrity and prevent unnecessary exposure.

Storage Condition Duration

-80°C Up to 6 months

-20°C Up to 1 month
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Note: For solutions in DMSO, it is recommended to prepare and use them on the same day. If

stock solutions are prepared in advance, they should be stored as aliquots in tightly sealed

vials.

Disposal Workflow for CCG 203769
The following diagram outlines the decision-making process for the proper disposal of CCG
203769 in various forms.

Start: Identify CCG 203769 Waste

Waste Form Assessment

Disposal Path

CCG 203769 Waste for Disposal

Is the waste solid?

Assess Form

Is the waste an aqueous solution?

No

Dispose as non-hazardous solid laboratory waste.
Place in a clearly labeled container for solid chemical waste.

Yes

Is the waste in an organic solvent?

No

Check local regulations for drain disposal of non-hazardous waste.
If permitted, flush with copious amounts of water.

Otherwise, collect in a labeled container for non-hazardous aqueous waste.

Yes

Dispose as chemical waste.
Collect in a designated, labeled container for halogenated or non-halogenated solvent waste, as appropriate.

Yes
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Caption: Disposal decision workflow for CCG 203769.

Step-by-Step Disposal Procedures
1. Unused or Expired Solid CCG 203769:

Containerization: Place the solid CCG 203769 in a securely sealed, clearly labeled container

designated for non-hazardous solid chemical waste.

Labeling: The label should include the chemical name ("CCG 203769") and a clear indication

that it is "non-hazardous waste for disposal."

Disposal: Dispose of the container through your institution's established chemical waste

management program. Do not mix with general laboratory trash unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) office.

2. Aqueous Solutions of CCG 203769:

Evaluation: Confirm that the solution does not contain any other hazardous materials.

Local Regulations: Consult your institution's EHS guidelines regarding the drain disposal of

non-hazardous aqueous waste.

Permitted Drain Disposal: If permitted, pour the solution down the drain with a copious

amount of running water (at least a 20-fold excess of water) to ensure adequate dilution.

Restricted Drain Disposal: If drain disposal is not permitted, collect the aqueous waste in a

clearly labeled, sealed container. The label should indicate "non-hazardous aqueous waste"

and list the contents. Dispose of it through your institution's chemical waste program.

3. Solutions of CCG 203769 in Organic Solvents (e.g., DMSO):

Segregation: This waste must be treated as chemical solvent waste. Do not dispose of it

down the drain.

Containerization: Collect the solution in a designated container for either halogenated or

non-halogenated solvent waste, depending on the solvent used. Ensure the container is

compatible with the solvent.
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Labeling: Clearly label the container with the names of all constituents (e.g., "CCG 203769 in

DMSO") and the appropriate hazard warnings for the solvent.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program.

4. Contaminated Labware (e.g., pipette tips, tubes, gloves):

Solid Waste: If contaminated with solid CCG 203769, dispose of it as non-hazardous solid

chemical waste.

Liquid Waste: If contaminated with a solution of CCG 203769, it should be disposed of

according to the nature of the solvent. For aqueous solutions, it can be disposed of as non-

hazardous solid waste. For organic solvent solutions, it should be considered hazardous

waste and disposed of accordingly.

Empty Containers: The original product vial, once empty, should be triple-rinsed with a

suitable solvent. The rinsate should be collected and disposed of as described above for the

respective solvent. The rinsed, empty container can then typically be disposed of in the

regular trash, with the label defaced.

Important Considerations:

Institutional Policies: Always prioritize your institution's specific waste disposal policies and

procedures. Contact your Environmental Health and Safety (EHS) department for

clarification if needed.

Waste Minimization: To the extent possible, prepare only the amount of CCG 203769
solution required for your experiments to minimize waste generation.

Segregation: Never mix non-hazardous waste with hazardous waste streams, as this will

require the entire mixture to be treated as hazardous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://riskmanagement.sites.olt.ubc.ca/files/2019/07/In-Lab-Treatment-Chem-Waste.pdf
https://www.benchchem.com/product/b15607844#ccg-203769-proper-disposal-procedures
https://www.benchchem.com/product/b15607844#ccg-203769-proper-disposal-procedures
https://www.benchchem.com/product/b15607844#ccg-203769-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15607844?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

